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Compound of Interest

Compound Name: SPI-1865

Cat. No.: B1193605 Get Quote

Essential Safety and Handling Guide for SPI-
1865
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling the novel,

research-grade small molecule, SPI-1865. As a gamma-secretase modulator (GSM), this

compound is intended for use by qualified researchers, scientists, and drug development

professionals in a controlled laboratory setting.

Immediate Safety Concerns
While a specific Safety Data Sheet (SDS) for SPI-1865 is not publicly available, its intended

biological activity and the known hazards of similar compounds necessitate a cautious

approach. The development of SPI-1865 was halted due to observations of unanticipated off-

target adrenal toxicity in preclinical studies. Therefore, it should be handled as a potent and

potentially hazardous compound.

Emergency Procedures:
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Situation Recommended Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash affected area with soap and

water. Remove contaminated clothing and

shoes. Seek medical attention if irritation

persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Personal Protective Equipment (PPE)
Given the lack of specific toxicological data, a comprehensive PPE strategy is mandatory to

minimize exposure.
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PPE Category Minimum Requirement

Hand Protection
Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Double-gloving is recommended.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be necessary

for operations with a splash hazard.

Skin and Body Protection

A fully buttoned lab coat with sleeves. Consider

a disposable gown for procedures with a higher

risk of contamination.

Respiratory Protection

A NIOSH-approved respirator may be required

for procedures that could generate dust or

aerosols. Consult your institution's

Environmental Health and Safety (EHS)

department for a formal risk assessment.

Operational Plan: Handling and Storage
SPI-1865 is a solid powder and should be handled with care to avoid dust generation.

Handling:

All manipulations of solid SPI-1865 should be performed in a certified chemical fume hood or

a ventilated balance enclosure.

Use dedicated spatulas and weighing papers.

Prepare solutions in a fume hood.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, clearly labeled container.
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Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of SPI-1865 and all contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations.

Waste Stream Disposal Procedure

Unused SPI-1865
Collect in a designated, sealed, and labeled

hazardous waste container.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Contaminated PPE Dispose of as hazardous waste.

Solutions of SPI-1865
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Consult your institution's EHS department for specific disposal protocols.

Experimental Protocols
Solution Preparation (General Protocol)

Pre-weighing: In a chemical fume hood, place a new weighing paper on a calibrated

analytical balance and tare.

Weighing: Carefully add the desired amount of SPI-1865 powder to the weighing paper using

a clean spatula.

Transfer: Gently transfer the powder to an appropriate glass vial.

Solubilization: Add the desired solvent (e.g., DMSO, Ethanol) to the vial in the fume hood.

Mixing: Cap the vial and mix by vortexing or sonication until the solid is completely dissolved.
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Logical Workflow for Handling SPI-1865
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Caption: Workflow for safe handling of SPI-1865.
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Caption: SPI-1865 modulates γ-secretase to reduce Aβ42 production.

To cite this document: BenchChem. [Personal protective equipment for handling SPI-1865].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193605#personal-protective-equipment-for-
handling-spi-1865]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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